Cas no 64409-07-0 (Benzenecarbothioic acid, 4-cyano-, S-(4-hexylphenyl) ester)

Benzenecarbothioic acid, 4-cyano-, S-(4-hexylphenyl) ester structure
64409-07-0 structure
Product name:Benzenecarbothioic acid, 4-cyano-, S-(4-hexylphenyl) ester
CAS No:64409-07-0
MF:C20H21NOS
MW:323.451843976974
CID:1678568

Benzenecarbothioic acid, 4-cyano-, S-(4-hexylphenyl) ester Chemical and Physical Properties

Names and Identifiers

    • Benzenecarbothioic acid, 4-cyano-, S-(4-hexylphenyl) ester
    • Inchi: 1S/C20H21NOS/c1-2-3-4-5-6-16-9-13-19(14-10-16)23-20(22)18-11-7-17(15-21)8-12-18/h7-14H,2-6H2,1H3
    • InChI Key: OOOJXNKRLLRHHQ-UHFFFAOYSA-N
    • SMILES: C1(C(SC2=CC=C(CCCCCC)C=C2)=O)=CC=C(C#N)C=C1

Computed Properties

  • Exact Mass: 323.13453

Experimental Properties

  • Density: 1.13±0.1 g/cm3(Predicted)
  • Boiling Point: 470.3±45.0 °C(Predicted)
  • PSA: 40.86

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